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Cat. No.: B8193078 Get Quote

Ensuring the safe and environmentally responsible disposal of chemical products is a critical

component of laboratory safety protocols. This guide provides detailed, step-by-step

procedures for the proper disposal of Araldite, a commonly used epoxy adhesive in research

and development settings. Adherence to these guidelines will help safeguard personnel and

minimize environmental impact.

Safety First: Personal Protective Equipment (PPE)
Before handling Araldite for any purpose, including disposal, it is imperative to wear

appropriate Personal Protective Equipment (PPE). This minimizes the risk of skin and eye

irritation, which can be caused by the uncured resin and hardener components.[1][2]

Recommended PPE:

Gloves: Wear suitable chemical-resistant gloves.

Eye Protection: Use splash-proof goggles or a face shield.[2][3]

Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin

contact.[1][2]

Work should always be conducted in a well-ventilated area to avoid the inhalation of vapors.[4]

Disposal Procedures: Uncured vs. Cured Araldite
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The correct disposal method for Araldite is entirely dependent on its state: whether it is

uncured (liquid resin and hardener) or fully cured (solid).

Disposal of Uncured Araldite
Uncured Araldite components are considered hazardous waste due to their potential to cause

skin sensitization and harm to aquatic life.[5][6] Therefore, they must not be disposed of in

regular waste streams or poured down the drain.[5][6][7]

Step-by-Step Disposal for Uncured Araldite:

Do Not Dispose of Separately: Never dispose of the liquid resin and hardener as separate

components in your regular trash or down the sink.

Mix Small Quantities: If you have small amounts of leftover resin and hardener, the preferred

method is to mix them in the correct ratio.[8] Allow the mixture to fully cure into a solid, inert

state.

Cure and Dispose: Once the Araldite has completely hardened, it is considered non-

hazardous and can be disposed of in the general waste.[8][9]

Large Quantities: For larger quantities of uncured resin and hardener that cannot be

reasonably mixed and cured, they must be treated as hazardous waste.

Hazardous Waste Collection: Dispose of the uncured components through a licensed

hazardous waste disposal contractor or take them to a designated hazardous or special

waste collection point in accordance with local, regional, and national regulations.[1][2][7][10]

[11]

Disposal of Cured Araldite
Fully cured Araldite is a stable, inert plastic and is not considered hazardous.

Step-by-Step Disposal for Cured Araldite:

Confirm it is Cured: Ensure the epoxy has fully hardened and is no longer sticky.
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General Waste: Dispose of the solid, cured Araldite with your normal laboratory or

household waste.[8][9]

Disposal of Empty Containers and Contaminated
Materials

Empty Containers: Empty Araldite containers may still contain hazardous residues.[5][10]

These should be disposed of as hazardous waste in compliance with local regulations.[12]

Some guidelines suggest ensuring the container is as empty as possible (e.g., containing no

more than 3% of the total capacity) before disposal in normal waste, but it is crucial to check

local regulations first.[8]

Contaminated Materials: Any materials used to clean up spills of uncured Araldite, such as

paper towels, gloves, or absorbent materials (e.g., sand, vermiculite), should be placed in a

sealed, properly labeled container and disposed of as hazardous waste.[3][4][6][13]

Quantitative Data Summary
While specific quantitative limits for Araldite disposal are determined by local regulations, the

following table summarizes key temperature resistance data which can be relevant for handling

and storage prior to disposal.

Araldite Product Variant
Minimum Temperature
Resistance

Maximum Temperature
Resistance

Most Araldite Adhesives -30°C 80°C

Araldite Metal -30°C 100°C

Araldite Repair Putty -40°C 120°C

Data sourced from Araldite's

Frequently Asked Questions.

[14]

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process for the proper disposal of

Araldite.

Start: Araldite Waste

Is the Araldite
fully cured?

Uncured Araldite
(Resin/Hardener)

 No 

Cured Araldite
(Solid)

 Yes 
Can it be mixed

and cured?

Dispose of in
General Waste

1. Mix resin and hardener
in correct ratio.

2. Allow to fully cure.

 Yes 

Dispose of as
Hazardous Waste

(via licensed contractor or
designated collection point)

 No
(Large quantity)
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Caption: Decision workflow for Araldite disposal.

Emergency Procedures for Spills
In the event of a spill of uncured Araldite:

Ensure Area is Well-Ventilated.

Wear Appropriate PPE.

Contain the Spill: Prevent the product from entering drains or waterways.[5][6]

Absorb the Spill: Use an inert absorbent material such as sand, silica gel, sawdust, or

vermiculite.[4][6]

Collect and Store: Scoop the absorbed material into a suitable, sealed, and properly labeled

container for disposal.[4][6]

Dispose as Hazardous Waste: The container with the absorbed spill material must be

disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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